Cas no 2309448-04-0 (2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid;dihydrochloride
• CAS No: 2309448-04-0
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• CID: 6213056
• PubChem ID: 138991298
• Update Time: 2025-06-12

2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2309448-04-0
• 2-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid dihydrochloride
• 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid;dihydrochloride
• EN300-6764402

• Inchi： 1S/C8H13N3O2.2ClH/c1-5-6(4-10-11(5)2)3-7(9)8(12)13;;/h4,7H,3,9H2,1-2H3,(H,12,13);2*1H
• InChI Key： SMLPRUOUTZVNFL-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC1C=NN(C)C=1C)N)=O

Computed Properties

• Exact Mass: 255.0541321g/mol
• Monoisotopic Mass: 255.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid;dihydrochloride

Introduction to 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride (CAS No. 2309448-04-0)

2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride, identified by its CAS number 2309448-04-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates both amino and carboxylic acid functional groups, making it a versatile intermediate in the synthesis of more complex molecules.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in various biochemical assays and drug formulation processes. The presence of the 1,5-dimethylpyrazol-4-yl moiety introduces unique electronic and steric properties to the molecule, influencing its interactions with biological targets. This feature has made it a subject of interest for researchers exploring novel pharmacophores for drug discovery.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting inflammatory and metabolic disorders. Pyrazole derivatives have been extensively studied for their potential anti-inflammatory, antioxidant, and antimicrobial properties. The specific arrangement of atoms in 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride suggests that it may exhibit similar bioactivities, although further studies are required to fully elucidate its mechanism of action.

One of the most compelling aspects of this compound is its potential as a building block for the development of novel drugs. The combination of an amino group and a carboxylic acid group allows for facile modifications through amide bond formation, enabling the synthesis of peptidomimetics and other bioactive molecules. Additionally, the pyrazole ring is known to be a privileged scaffold in medicinal chemistry, with numerous examples of clinically approved drugs featuring this motif.

Recent advancements in computational chemistry have facilitated the rapid screening of large libraries of compounds for biological activity. 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride has been utilized in virtual screening campaigns to identify potential hits against various disease targets. These computational studies have hinted at its potential utility in modulating pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. The dimethylpyrazolyl group, in particular, has been shown to enhance binding affinity to certain protein targets through steric and electronic interactions.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory effects on enzymes involved in inflammation and oxidative stress. For instance, researchers have observed promising results in assays targeting cyclooxygenase (COX) enzymes, which are key mediators of the inflammatory response. The dihydrochloride salt form has been particularly advantageous in these studies due to its improved solubility, allowing for more robust and reproducible experimental conditions.

The synthesis of 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride represents a significant achievement in organic chemistry. The synthetic route involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods have been employed to streamline the process, reducing both reaction times and environmental impact. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

The compound's structural features also make it an attractive candidate for use in material science applications beyond traditional pharmaceuticals. For example, its ability to form stable complexes with metal ions has led to investigations into its potential use as a chelating agent or a component in metal-organic frameworks (MOFs). These materials are increasingly being explored for applications such as gas storage and catalysis.

As research continues to uncover new biological functions and synthetic possibilities for 2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride, its importance as a research tool is likely to grow. Collaborative efforts between academic institutions and pharmaceutical companies are essential to fully harness its potential. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the discovery process and bring novel therapeutics to market more efficiently.

The future directions for this compound include exploring its role in combination therapies and investigating its efficacy in preclinical models. Given its promising preclinical data, it may serve as a lead compound for further development into novel drugs targeting multifaceted diseases. Additionally, understanding how environmental factors influence its stability and bioactivity will be crucial for optimizing its therapeutic applications.

In conclusion,2-Amino-3-(1,5-dimethylpyrazol-4-yl)propanoic acid dihydrochloride (CAS No. 2309448-04-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an ideal candidate for drug discovery efforts aimed at addressing some of today's most pressing health challenges. As scientific understanding continues to evolve，this compound will undoubtedly play an important role in shaping the future of medicine.